Cas no 2171681-61-9 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid
• CAS No: 2171681-61-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5793642
• PubChem ID: 165577799
• Update Time: 2025-10-20

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171681-61-9
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]pentanoic acid
• EN300-1559683
• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(2)16-24(26(32)29(3)15-9-8-14-25(30)31)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： YTSIXQLLSANQDL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid (CAS No. 2171681-61-9)

The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid (CAS No. 2171681-61-9) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug development, particularly in designing targeted therapies and biomarkers. With the growing interest in personalized medicine and proteomics, this molecule has gained significant attention in academic and industrial labs.

One of the most searched questions related to CAS No. 2171681-61-9 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in peptide synthesis. Its Fmoc group provides excellent protection for the amino acid during synthesis, ensuring high yields and purity. This aligns with the current trend of optimizing green chemistry practices, as researchers seek eco-friendly solvents and efficient purification methods.

Another hot topic in the scientific community is the application of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid in cancer research. Its structural versatility allows it to act as a linker molecule for antibody-drug conjugates (ADCs), a cutting-edge approach in oncology. The Fmoc-protected amine ensures selective reactivity, making it ideal for site-specific modifications. This has led to increased demand for the compound in biopharmaceutical manufacturing, where precision and reproducibility are critical.

From a synthetic chemistry perspective, the compound’s CAS No. 2171681-61-9 is often associated with questions about its storage conditions and handling protocols. It is recommended to store this material at -20°C in a dry, inert atmosphere to prevent degradation. The rise of automated peptide synthesizers has further amplified its use, as the Fmoc group is compatible with most high-throughput screening platforms. This aligns with the broader industry shift toward lab automation and artificial intelligence-driven drug discovery.

In summary, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopentanoic acid is a cornerstone in modern peptide chemistry and biopharmaceuticals. Its applications span from drug delivery systems to diagnostic tools, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore novel therapeutic modalities, this compound will undoubtedly remain a focal point for innovation.